Cas no 1511516-12-3 (3-(2,4,6-trimethylphenoxy)azetidine)

• Product Name: 3-(2,4,6-trimethylphenoxy)azetidine
• CAS No: 1511516-12-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6507721
• PubChem ID: 83697951
• Update Time: 2025-10-29

3-(2,4,6-trimethylphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-trimethylphenoxy)azetidine
• EN300-1828537
• 1511516-12-3

• Inchi： 1S/C12H17NO/c1-8-4-9(2)12(10(3)5-8)14-11-6-13-7-11/h4-5,11,13H,6-7H2,1-3H3
• InChI Key： JSTUQRJCQCVRCN-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC(C)=CC=1C)C1CNC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,4,6-trimethylphenoxy)azetidine

Recent Advances in the Study of 3-(2,4,6-trimethylphenoxy)azetidine (CAS: 1511516-12-3) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-(2,4,6-trimethylphenoxy)azetidine (CAS: 1511516-12-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The growing interest in this compound is driven by its versatile pharmacological properties and its role as a key intermediate in the synthesis of novel bioactive molecules. This research brief aims to provide an overview of the latest findings related to 3-(2,4,6-trimethylphenoxy)azetidine, highlighting its synthesis, biological activities, and potential applications in drug development.

The synthesis of 3-(2,4,6-trimethylphenoxy)azetidine has been a focal point of recent studies, with researchers exploring efficient and scalable synthetic routes. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for the preparation of this compound, achieving high yields and excellent purity. The method leverages palladium-catalyzed cross-coupling reactions, which offer advantages in terms of selectivity and environmental sustainability. These advancements in synthesis are critical for enabling further pharmacological evaluations and large-scale production of the compound.

Pharmacological investigations have revealed that 3-(2,4,6-trimethylphenoxy)azetidine exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Additionally, preliminary data from a 2023 study in Bioorganic & Medicinal Chemistry Letters indicated that the compound may possess anti-inflammatory properties, making it a candidate for further exploration in autoimmune and inflammatory diseases.

Beyond its direct pharmacological effects, 3-(2,4,6-trimethylphenoxy)azetidine has also been investigated as a building block for the design of more complex drug candidates. Its rigid azetidine core and the presence of the trimethylphenoxy group provide a unique scaffold for medicinal chemistry optimization. Recent work published in ACS Chemical Biology (2024) highlighted the use of this compound in the development of protease inhibitors, showcasing its versatility in targeting enzyme active sites. These findings underscore the compound's potential as a valuable tool in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 3-(2,4,6-trimethylphenoxy)azetidine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical properties and broad therapeutic potential make it a compelling subject for ongoing research. Future directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile and the exploration of its use in combination therapies.

In conclusion, 3-(2,4,6-trimethylphenoxy)azetidine (CAS: 1511516-12-3) represents a promising avenue for innovation in chemical biology and pharmaceutical research. Recent advances in its synthesis, biological evaluation, and application in drug design highlight its potential to address unmet medical needs. As research continues to unfold, this compound is poised to play a significant role in the development of next-generation therapeutics.